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Compound of Interest

Compound Name:
Tetrabutylphosphonium

methanesulfonate

CAS No.: 98342-59-7

Cat. No.: B1591373 Get Quote

Tetrabutylphosphonium methanesulfonate, often abbreviated as [TBP][OMs], is a

quaternary phosphonium salt that exists as a crystalline solid at room temperature.[1] Its

identity is defined by a unique combination of a bulky, symmetric tetrabutylphosphonium cation

and a compact methanesulfonate anion. This structure confers properties characteristic of ionic

liquids, such as high thermal stability and negligible vapor pressure.[2][3]

Table 1: Compound Identifiers

Identifier Value Source(s)

CAS Number 98342-59-7 [2][4]

IUPAC Name
methanesulfonate;tetrabutylph

osphanium
[2][4]

EC Number 627-943-6 [4]

Molecular Formula C₁₇H₃₉O₃PS [2][4]

PubChem CID 16218642 [4]

| InChI Key | DSQCNXSPLHDLED-UHFFFAOYSA-M |[4] |

Table 2: Physicochemical Properties
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Property Value Source(s)

Molecular Weight 354.53 g/mol [1]

Appearance Crystalline solid [1]

Melting Point 59-62 °C [1]

| Key Features | High thermal stability, low volatility, excellent solvation properties |[2] |

Section 2: Synthesis Pathways and Core
Mechanisms of Action
A thorough understanding of a compound's synthesis is critical for ensuring its purity and

predicting its behavior in downstream applications. The synthesis of tetrabutylphosphonium
methanesulfonate is typically achieved through robust and well-documented chemical

reactions.

Dominant Synthesis Methodologies
The most prevalent synthetic strategy is a two-step process that first forms the

tetrabutylphosphonium cation, followed by an anion exchange.[2]

Cation Formation (Sɴ2 Alkylation): Tributylphosphine, a potent nucleophile, attacks the

electrophilic carbon of an n-butyl halide (commonly 1-bromobutane). This reaction proceeds

via a classic Sɴ2 mechanism, resulting in the formation of tetrabutylphosphonium bromide.

The choice of an Sɴ2 pathway is deliberate; it provides a high-yield, clean route to the

quaternary phosphonium salt.[2]

Anion Exchange: The resulting tetrabutylphosphonium bromide is then subjected to an ion

exchange reaction. This can be accomplished by reacting it with a methanesulfonate salt,

such as sodium methanesulfonate, or through a neutralization reaction between

tetrabutylphosphonium hydroxide and methanesulfonic acid.[2]
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Step 1: Cation Formation (Sɴ2 Reaction)

Step 2: Anion Exchange

Tributylphosphine

Tetrabutylphosphonium Bromide

n-Butyl Bromide

Tetrabutylphosphonium BromideMethanesulfonic Acid Tetrabutylphosphonium Hydroxide

Tetrabutylphosphonium
Methanesulfonate

Ion Exchange

Sodium Methanesulfonate

Click to download full resolution via product page

Caption: Primary synthesis route for Tetrabutylphosphonium Methanesulfonate.

Mechanism as a Phase-Transfer Catalyst (PTC)
One of the most powerful applications of this compound is in phase-transfer catalysis, a

technique that enables reactions between reactants located in separate, immiscible phases

(e.g., an aqueous phase and an organic phase).[2] The bulky, lipophilic tetrabutylphosphonium

cation is the key to this process.

The mechanism proceeds as follows:

The phosphonium cation pairs with an anion from the aqueous phase (e.g., a nucleophile).
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This newly formed ion pair has sufficient organic character to be soluble in the organic

phase, effectively "transferring" the aqueous-phase reactant into the organic phase where

the other substrate resides.

After the reaction occurs in the organic phase, the phosphonium cation can return to the

aqueous phase to begin the cycle anew.

Phosphonium-based catalysts are often preferred over their ammonium counterparts due to the

larger, more polarizable nature of the phosphorus atom, which can lead to higher reactivity and

greater thermal stability.[5]

Phase-Transfer Catalysis (PTC) Cycle

Aqueous Phase
(e.g., Na⁺Y⁻)

Organic Phase
(e.g., R-X) Aqueous-Organic Interface [TBP]⁺OMs⁻

(in aqueous phase)
[TBP]⁺Y⁻

(in organic phase)

1. Anion Exchange
& Phase Transfer

Product: R-Y

2. Reaction with Substrate
R-X + Y⁻ → R-Y + X⁻

3. Catalyst Regeneration
[TBP]⁺ returns with X⁻

Click to download full resolution via product page

Caption: Generalized mechanism of Tetrabutylphosphonium Methanesulfonate in PTC.

Section 3: Field-Proven Applications in Research
and Development
The unique properties of tetrabutylphosphonium methanesulfonate make it a versatile tool

in both academic and industrial settings.

Application Protocol: Phase-Transfer Catalyzed
Esterification

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

http://phasetransfercatalysis.com/ptc_catalyst/tetrabutyl-phosphonium-bromide/
https://www.benchchem.com/product/b1591373?utm_src=pdf-body-img
https://www.benchchem.com/product/b1591373?utm_src=pdf-body
https://www.benchchem.com/product/b1591373?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes the synthesis of butyl benzoate from sodium benzoate and butyl

bromide, a classic example of a PTC-driven alkylation.[6] The use of a PTC is essential

because sodium benzoate is soluble in water but not in the organic solvent where butyl

bromide resides.

Methodology:

Reactor Setup: To a 250 mL round-bottom flask equipped with a reflux condenser and

magnetic stirrer, add sodium benzoate (e.g., 0.1 mol), deionized water (50 mL), and toluene

(50 mL).

Catalyst Addition: Add tetrabutylphosphonium methanesulfonate (1-5 mol% relative to the

limiting reagent). The choice of a phosphonium salt is driven by its high catalytic activity in

such alkylations.[5]

Initiation: Begin vigorous stirring to create a large interfacial area between the aqueous and

organic phases. Heat the mixture to a controlled temperature (e.g., 60-80 °C).

Reagent Addition: Slowly add butyl bromide (0.1 mol) to the reaction mixture.

Reaction Monitoring: The reaction progress can be monitored by withdrawing small aliquots

from the organic layer and analyzing for the disappearance of butyl bromide (e.g., via GC) or

appearance of butyl benzoate.

Work-up and Isolation: Upon completion, cool the mixture and separate the organic layer.

Wash the organic layer with water to remove any remaining catalyst and inorganic salts. Dry

the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and remove the solvent under

reduced pressure to yield the crude butyl benzoate product.

Purification: If necessary, purify the product via vacuum distillation.

Electrochemical Systems
As an ionic liquid, tetrabutylphosphonium methanesulfonate possesses high ionic

conductivity, making it a suitable component for electrolytes in various electrochemical

applications, such as advanced batteries or capacitors.[2][7] Its non-volatility and thermal
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stability offer significant safety advantages over traditional organic solvent-based electrolytes.

[3][8]

Innovations in Life Sciences and Drug Development
The unique solvation properties of phosphonium salts are being leveraged in the life sciences.

Proteomics: The positively charged phosphonium cation can interact with negatively charged

proteins, aiding in their extraction and solubilization, particularly for challenging membrane

proteins that are notoriously difficult to isolate.[2]

Drug Formulation: Its ability to enhance the solubility and stability of other organic molecules

makes it a compound of interest for advanced drug formulation and delivery systems.[2] The

relationship between a drug's structure, properties, and processing is a cornerstone of

pharmaceutical materials science.[9]

Section 4: Safety, Handling, and Storage Protocols
While offering significant advantages, tetrabutylphosphonium methanesulfonate is an active

chemical and must be handled with appropriate care.

Table 3: GHS Hazard Identification

Hazard Code Description Class Source(s)

H315
Causes skin
irritation

Skin Irrit. 2 [4]

H319
Causes serious eye

irritation
Eye Irrit. 2 [2][4]

| H335 | May cause respiratory irritation | STOT SE 3 |[2][4] |

Standard Operating Procedure for Safe Handling:

Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).[10][11]
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Ventilation: Handle the compound in a well-ventilated area or under a chemical fume hood to

avoid inhalation of any dust or aerosols.[12][13]

Dispensing: When weighing or transferring the solid, avoid generating dust. Use appropriate

tools and a clean work surface.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from strong oxidizing agents.[12][13]

Spill Response: In case of a spill, avoid creating dust. Carefully sweep up the solid material

and place it into a suitable, labeled container for waste disposal.[10][13]

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Conclusion
Tetrabutylphosphonium methanesulfonate is more than just a chemical compound; it is an

enabling technology. Its identity as a thermally stable, highly effective phase-transfer catalyst

and ionic liquid provides solutions to long-standing challenges in organic synthesis,

electrochemistry, and the life sciences. By understanding its fundamental properties, synthesis,

and mechanisms, researchers and developers can fully harness its potential to drive innovation

in their respective fields.

References
Tetrabutylphosphonium methanesulfonate. PubChem, National Center for Biotechnology

Information. [Link]

tert-Butyl methanesulfonate. PubChem, National Center for Biotechnology Information. [Link]

Exploring the Applications of Tetrabutylphosphonium Bromide in Advanced Technologies.

Medium. [Link]

Tetrabutyl Phosphonium Bromide. PTC Organics, Inc. [Link]

Chemical structures of the ionic liquids used in the study. ResearchGate. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1086822&productDescription=TET-N-BUTLPHOSPHNIUM+BRMI+100G&vendorId=VN00024248&countryCode=US&language=en
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202629/Tetrabutylphosphonium_bromide.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1086822&productDescription=TET-N-BUTLPHOSPHNIUM+BRMI+100G&vendorId=VN00024248&countryCode=US&language=en
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202629/Tetrabutylphosphonium_bromide.pdf
https://datasheets.scbt.com/sc-237017.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202629/Tetrabutylphosphonium_bromide.pdf
https://www.benchchem.com/product/b1591373?utm_src=pdf-body
https://www.benchchem.com/product/b1591373?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/16218642
https://pubchem.ncbi.nlm.nih.gov/compound/167539
https://medium.com/@dakshther/exploring-the-applications-of-tetrabutylphosphonium-bromide-in-advanced-technologies-6302e1b6a157
https://www.ptcorganics.com/Tetrabutyl-Phosphonium-Bromide.html
https://www.researchgate.net/figure/Chemical-structures-of-the-ionic-liquids-used-in-the-study-A-1-ethyl-3_fig1_343651101
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. MDPI.

[Link]

Process Intensification Using Phase Transfer Catalysts. Research Publish Journals. [Link]

Starburst Quaternary Ammonium Salt - A New Effective Phase Transfer Catalyst. American

Institute of Chemists. [Link]

Phase transfer catalysis. ResearchGate. [Link]

Tri-tert-butyl(n-alkyl)phosphonium Ionic Liquids: Structure, Properties and Application as

Hybrid Catalyst Nanomaterials. MDPI. [Link]

Sun, C. C. (2009). Materials science tetrahedron--a useful tool for pharmaceutical research

and development. Journal of pharmaceutical sciences, 98(5), 1671–1687. [Link]

Synthesis, Characterization, and Physicochemical Properties of New [Emim][BF3X] Complex

Anion Ionic Liquids. National Institutes of Health. [Link]

Ionic liquids. Solvionic. [Link]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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